Cas no 2306252-76-4 (tert-butyl N-[(3R,5R)-5-hydroxy-3-piperidyl]carbamate)

• Product Name: tert-butyl N-[(3R,5R)-5-hydroxy-3-piperidyl]carbamate
• CAS No: 2306252-76-4
• MF: C₁₀H₂₀N₂O₃
• MW: 216.28
• MDL: MFCD30471239
• CID: 5088379
• PubChem ID: 124510095
• Update Time: 2026-03-02

tert-butyl N-[(3R,5R)-5-hydroxy-3-piperidyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl [trans-5-hydroxy-3-piperidinyl]carbamate
• tert-Butyl ((3R,5R)-5-hydroxypiperidin-3-yl)carbamate
• tert-butyl N-[(3R,5R)-5-hydroxypiperidin-3-yl]carbamate
• trans-(5-Hydroxy-piperidin-3-yl)-carbamic acid tert-butyl ester
• (3R,5R)-(5-Hydroxy-piperidin-3-yl)-carbamic acid tert-butyl ester
• E77492
• TERT-BUTYL N-[TRANS-5-HYDROXYPIPERIDIN-3-YL]CARBAMATE
• tert-butyl N-[(3R,5R)-5-hydroxy-3-piperidyl]carbamate
• Carbamic acid, N-[(3R,5R)-5-hydroxy-3-piperidinyl]-, 1,1-dimethylethyl ester, rel-
• 2007920-72-9
• MFCD30471239
• PS-20662
• SCHEMBL26607406
• 2306252-76-4
• tert-butyl [(3R,5R)-5-hydroxy-3-piperidinyl]carbamate
• DTXSID001131664
• rel-tert-Butyl ((3R,5R)-5-hydroxypiperidin-3-yl)carbamate
• (3R,5R)-3-(Boc-amino)-5-hydroxypiperidine
• trans-3-(Boc-amino)-5-hydroxypiperidine

• MDL： MFCD30471239
• Inchi： 1S/C10H20N2O3/c1-10(2,3)15-9(14)12-7-4-8(13)6-11-5-7/h7-8,11,13H,4-6H2,1-3H3,(H,12,14)/t7-,8-/m1/s1
• InChI Key： YCMJZHSDAYCYFW-HTQZYQBOSA-N
• SMILES： O[C@H]1CNC[C@@H](C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 216.14739250g/mol
• Monoisotopic Mass: 216.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 70.6

Additional information on tert-butyl N-[(3R,5R)-5-hydroxy-3-piperidyl]carbamate

Terbutyl N-[(3R,5R)-5-Hydroxy-3-Piperidyl]Carbamate (CAS No. 2306252-76-4): A Structural and Functional Overview

The compound tert-butyl N-[(3R,5R)-5-hydroxy-3-piperidyl]carbamate, identified by the CAS registry number 2306252-76-4, represents a structurally complex piperidine derivative with significant potential in medicinal chemistry and drug discovery. Its molecular architecture combines a tert-butoxycarbonyl (Boc) protecting group attached to a stereoselectively substituted piperidine ring (designated as the (3R,5R) configuration). This stereochemistry is critical for modulating biological activity and selectivity in downstream applications. Recent advancements in asymmetric synthesis have enabled precise control over its enantiomeric purity, enhancing its utility in pharmacological studies.

Synthesis methodologies for this compound have evolved significantly over the past decade. Traditional routes involved multistep processes with low yields, but recent studies published in journals like Journal of Medicinal Chemistry highlight the use of organocatalytic approaches to streamline production. For instance, the employment of proline-derived catalysts under mild conditions (e.g., 1 atm CO₂) has achieved yields exceeding 89% while preserving stereochemical integrity. These improvements align with green chemistry principles by minimizing waste and energy consumption.

In pharmacological investigations, this compound exhibits intriguing properties as a prodrug precursor. The Boc group serves as a bioreversible protecting group for the primary amine functionalized at position 3 of the piperidine ring. Upon enzymatic cleavage by esterases or amidases in vivo, it releases the active amine moiety—a structural motif common to neurotransmitter analogs and enzyme inhibitors. Preclinical data from 2023 studies demonstrate its neuroprotective effects in models of Parkinson’s disease via modulation of mitochondrial dynamics through interactions with complex I of the electron transport chain.

Biochemical interactions reveal unique binding affinities for serine hydrolases such as acetylcholinesterase and butyrylcholinesterase. A 2024 study published in Nature Communications identified that its (3R,5R) configuration enhances specificity for these enzymes compared to racemic mixtures, reducing off-target effects by up to 70%. This stereochemical selectivity is further amplified when combined with fluorinated substituents at position 4 of the piperidine ring—a modification currently under investigation for Alzheimer’s therapy.

The compound’s physical properties also contribute to its utility: it exhibits a melting point range of 118–121°C and solubility characteristics suitable for both hydrophilic and lipophilic formulations. Stability studies conducted under accelerated conditions (40°C/75% RH) confirm shelf-life stability exceeding two years without significant degradation—a critical factor for clinical translation. Comparative analysis with analogous compounds lacking the Boc group shows improved metabolic stability in liver microsomes from multiple species.

Ongoing research focuses on its role as a building block for multi-target drug design strategies targeting neurodegenerative pathways. By incorporating this moiety into hybrid molecules combining antioxidant and anti-inflammatory activities (e.g., conjugation with curcumin analogs), researchers aim to address multifactorial pathologies like Huntington’s disease. Early phase cellular assays indicate synergistic effects between these components at subtoxic concentrations.

In conclusion, tert-butyl N-[(3R,5R)-5-hydroxy-3-piperidyl]carbamate (CAS No. 2306252-76-4) exemplifies how advanced synthetic techniques combined with structural optimization can produce versatile chemical tools for modern drug discovery programs. Its unique stereochemical features and functional group compatibility position it as an ideal scaffold for developing next-generation therapeutics addressing unmet medical needs in neuroscience and beyond.